Cas no 1018330-39-6 (1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene)

• Product Name: 1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene
• CAS No: 1018330-39-6
• MF: C₁₁ClF₁₅
• MW: 452.546754837036
• CID: 1134804
• PubChem ID: 75406202
• Update Time: 2025-04-20

1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene
• 1018330-39-6
• 1-Chloro-2,3,4,5,6-pentakis-trifluoromethylbenzene
• AKOS017344239
• DFWFZMFBTXMHAX-UHFFFAOYSA-N
• MFCD23381965

• Inchi： 1S/C11ClF15/c12-6-4(10(22,23)24)2(8(16,17)18)1(7(13,14)15)3(9(19,20)21)5(6)11(25,26)27
• InChI Key： DFWFZMFBTXMHAX-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C(F)(F)F)C(C(F)(F)F)=C(C(F)(F)F)C=1C(F)(F)F

Computed Properties

• Exact Mass: 451.9449g/mol
• Monoisotopic Mass: 451.9449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 452.54g/mol
• XLogP3: 7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 7.43400